Cas no 1076197-88-0 (Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate)

• Product Name: Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate
• CAS No: 1076197-88-0
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 1035028
• PubChem ID: 55279075
• Update Time: 2025-06-13

Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate
• AK-26585
• FT-0693555
• KB-54252
• DTXSID20717289
• Z1198314786
• SCHEMBL16118865
• BTB19788
• CS-0440500
• EN300-119089
• AKOS016014108
• DB-030984
• AT26060
• AKOS006332745
• Methyl 4,5,6,7-tetrahydro-2H-indazole-5-carboxylate
• methyl4,5,6,7-tetrahydro-1H-indazole-5-carboxylate
• 1076197-88-0
• 1076197-91-5
• DB-230760

• MDL： MFCD11111582
• Inchi： 1S/C9H12N2O2/c1-13-9(12)6-2-3-8-7(4-6)5-10-11-8/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： UHWNLFBBRQNZTE-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC2C=NNC=2CC1)=O

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55Ų

Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate

Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate (CAS No. 1076197-88-0): A Comprehensive Overview

Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate, identified by its CAS number 1076197-88-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The indazole core, a bicyclic aromatic heterocycle, is known for its presence in various bioactive molecules, making it a subject of extensive research.

The compound’s structure consists of a tetrahydropyridine ring fused with an indazole moiety, which is further substituted with a carboxylate group at the 5-position and a methyl group at the 1-position. This specific arrangement contributes to its pharmacological profile, enabling interactions with biological targets that could be exploited for therapeutic purposes. The carboxylate group not only influences the compound’s solubility and stability but also serves as a key functional moiety for further chemical modifications.

In recent years, there has been growing interest in indazole derivatives due to their diverse biological activities. Research has shown that molecules containing the indazole scaffold exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. Specifically, derivatives of 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate have been investigated for their potential to inhibit certain enzymes and receptors involved in disease pathways.

One of the most compelling areas of research involving this compound is its application in oncology. Studies have demonstrated that modifications to the indazole ring can enhance binding affinity to specific protein targets involved in cancer cell proliferation and survival. For instance, researchers have explored the synthesis of analogs that mimic natural product scaffolds known to exhibit cytotoxic effects. The presence of the carboxylate group in Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate allows for further derivatization, enabling the creation of libraries of compounds with tailored pharmacological properties.

The synthesis of Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate involves multi-step organic reactions that highlight the compound’s synthetic accessibility. Key steps include cyclization reactions to form the indazole core and subsequent functional group transformations to introduce the carboxylate and methyl groups. Advances in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

The pharmacokinetic properties of Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate are also of great interest. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its potential as a drug candidate. The compound’s solubility in both aqueous and organic solvents makes it amenable to various formulation strategies. Additionally, preliminary toxicology studies suggest that it exhibits low toxicity at therapeutic doses, although further investigations are necessary to fully understand its safety profile.

In conclusion, Methyl 4,5,6,7-tetrahydro-1H-indazole-5-carboxylate (CAS No. 1076197-88-0) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new applications for this molecule and its derivatives, it is likely to play an increasingly important role in medicinal chemistry and drug discovery.